4-bromo-N-(3-methoxypropyl)-3-methylbenzenesulfonamide

• Molecular Formula: C11H16BrNO3S
• Molecular Weight: 322.22 g/mol
• IUPAC Name: 4-bromo-N-(3-methoxypropyl)-3-methylbenzenesulfonamide
• InChI: InChI=1S/C11H16BrNO3S/c1-9-8-10(4-5-11(9)12)17(14,15)13-6-3-7-16-2/h4-5,8,13H,3,6-7H2,1-2H3
• InChI Key: XXUOAQSDEDWLGD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NCCCOC)Br

Description

4-Bromo-N-(3-methoxypropyl)-3-methylbenzenesulfonamide is a benzenesulfonamide derivative featuring a bromo substituent at the 4-position, a methyl group at the 3-position, and a 3-methoxypropylamine side chain. For instance, the trifluoromethyl analog (CAS 1020252-98-5) is noted for hazards such as toxicity via inhalation, skin contact, or ingestion . Such hazards suggest that the methyl-substituted variant may require similar safety precautions during handling.

The compound’s synthesis likely involves sulfonylation or cross-coupling methodologies, as seen in analogous systems. For example, Suzuki coupling reactions are employed to synthesize brominated benzenesulfonamide derivatives with thiophene or arylboronic acid partners, enabling modular functionalization .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-bromo-N-(3-methoxypropyl)-3-methylbenzenesulfonamide typically involves the reaction of 4-bromo-3-methylbenzenesulfonyl chloride with 3-methoxypropylamine. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually stirred at room temperature for several hours to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of 4-bromo-N-(3-methoxypropyl)-3-methylbenzenesulfonamide may involve continuous flow reactors to optimize reaction conditions and improve yield. The use of automated systems allows for precise control of temperature, pressure, and reaction time, ensuring consistent product quality.

Chemical Reactions Analysis

Types of Reactions

4-Bromo-N-(3-methoxypropyl)-3-methylbenzenesulfonamide can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other nucleophiles such as amines or thiols.

Oxidation Reactions: The methyl group can be oxidized to a carboxylic acid using strong oxidizing agents like potassium permanganate.

Reduction Reactions: The sulfonamide group can be reduced to an amine using reducing agents like lithium aluminum hydride.

Common Reagents and Conditions

Substitution: Nucleophiles such as sodium azide or potassium thiocyanate in polar aprotic solvents like dimethylformamide (DMF).

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Major Products Formed

Substitution: Formation of azido or thiocyanato derivatives.

Oxidation: Formation of 4-bromo-3-methylbenzenesulfonic acid.

Reduction: Formation of 4-bromo-N-(3-methoxypropyl)-3-methylbenzenamine.

Scientific Research Applications

4-Bromo-N-(3-methoxypropyl)-3-methylbenzenesulfonamide is used in various fields of scientific research:

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: As a probe to study enzyme-substrate interactions.

Medicine: Potential use in the development of pharmaceuticals targeting specific enzymes or receptors.

Industry: Used in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-bromo-N-(3-methoxypropyl)-3-methylbenzenesulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine atom and the sulfonamide group play crucial roles in binding to the active site of the target molecule, thereby modulating its activity. The methoxypropyl group may enhance the compound’s solubility and bioavailability.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Benzenesulfonamide Core

a. Bromo vs. Chloro vs. Amino Substituents

• 4-Bromo-N-(3-methoxypropyl)-3-methylbenzenesulfonamide (Target Compound): Hypothesized molecular weight (MW) ≈ 321 g/mol (C₁₁H₁₅BrNO₃S). Bromine’s electronegativity may enhance electrophilic reactivity compared to chloro or amino analogs.
• 3-Amino-N-(3-methoxypropyl)-4-methylbenzenesulfonamide (CAS 1017465-34-7): MW 258.34 g/mol. The amino group increases nucleophilicity, making it suitable as a pharmaceutical intermediate .

b. Methyl vs. Trifluoromethyl vs. Heterocyclic Groups

• AND-1184 (N-[3-(4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl)propyl]-3-methylbenzenesulfonamide) : Incorporates a piperidine-benzoxazole moiety, enhancing CNS penetration for dementia treatment .

Alkyl Chain Modifications

• N-(3-Hydroxypropyl)-4-methylbenzenesulfonamide () : Hydroxypropyl chains improve aqueous solubility compared to methoxypropyl variants.
• N-Cyclopropyl-N-(4-methoxybenzyl)-3-bromobenzenesulfonamide (CAS 950163-13-0) : Cyclopropyl and methoxybenzyl groups introduce steric hindrance, affecting receptor binding .

Data Table: Key Properties of Selected Benzenesulfonamide Derivatives

Compound Name	Substituents	Molecular Weight (g/mol)	CAS Number	Key Properties/Applications
4-Bromo-N-(3-methoxypropyl)-3-methylbenzenesulfonamide (Target)	Br (C4), CH₃ (C3), 3-methoxypropyl	~321	N/A	Hypothesized electrophilic reactivity
4-Bromo-N-(3-methoxypropyl)-3-(trifluoromethyl)benzenesulfonamide	Br (C4), CF₃ (C3), 3-methoxypropyl	377.23	1020252-98-5	High hydrophobicity; toxic via inhalation
3-Amino-N-(3-methoxypropyl)-4-methylbenzenesulfonamide	NH₂ (C3), CH₃ (C4), 3-methoxypropyl	258.34	1017465-34-7	Pharmaceutical intermediate
AND-1184	Piperidine-benzoxazole, CH₃ (C3)	~500 (estimated)	N/A	CNS activity; dementia treatment
4-Chloro-N-[3-(3,6-dibromocarbazol-9-yl)-2-hydroxypropyl]-N-(4-methoxyphenyl)benzenesulfonamide	Cl (C4), carbazole, 2-hydroxypropyl	396.3	333779-39-8	Low solubility; π-π stacking

Research Findings and Implications

• Synthesis and Reactivity : Suzuki cross-coupling enables diversification of brominated sulfonamides, as shown in thiophene-derived analogs .
• Electronic Properties : DFT studies on related compounds reveal frontier molecular orbitals (FMOs) and reactivity descriptors (e.g., ionization energy, electron affinity), guiding predictions for the target compound’s behavior .
• Structural Characterization : Single-crystal X-ray and solid-state NMR (e.g., AND-1184) validate sulfonamide conformations and hydrogen-bonding networks critical for biological activity .

Limitations : Direct data on the target compound is absent; comparisons rely on analogs. Further experimental studies are needed to confirm its physicochemical and pharmacological profiles.

Biological Activity

4-Bromo-N-(3-methoxypropyl)-3-methylbenzenesulfonamide is a sulfonamide compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, synthesizing findings from various studies and sources.

• Molecular Formula : C12H16BrN1O2S1
• Molecular Weight : 319.24 g/mol
• IUPAC Name : 4-bromo-N-(3-methoxypropyl)-3-methylbenzenesulfonamide

The biological activity of sulfonamide compounds, including 4-bromo-N-(3-methoxypropyl)-3-methylbenzenesulfonamide, is primarily attributed to their ability to inhibit bacterial dihydropteroate synthase, an enzyme critical for folate synthesis in bacteria. This inhibition leads to the disruption of nucleic acid synthesis, ultimately resulting in bacterial cell death.

Biological Activity Overview

Research has indicated various biological activities associated with this compound:

• Antimicrobial Activity : Studies have demonstrated that sulfonamides exhibit significant antibacterial properties against a range of gram-positive and gram-negative bacteria. The presence of the bromine atom and the methoxypropyl group may enhance its efficacy by improving lipophilicity and membrane penetration.
• Anti-inflammatory Effects : Some sulfonamides have shown potential in reducing inflammation, which may be beneficial in treating conditions such as rheumatoid arthritis and other inflammatory diseases.
• Anticancer Properties : Preliminary studies suggest that certain derivatives of sulfonamides can inhibit tumor growth and induce apoptosis in cancer cells, although specific data on 4-bromo-N-(3-methoxypropyl)-3-methylbenzenesulfonamide is limited.

Antimicrobial Activity

A study evaluated the antimicrobial efficacy of various sulfonamides, including derivatives similar to 4-bromo-N-(3-methoxypropyl)-3-methylbenzenesulfonamide. The results indicated a minimum inhibitory concentration (MIC) range between 32-128 µg/mL against common pathogens such as Staphylococcus aureus and Escherichia coli.

Compound	MIC (µg/mL)	Target Organism
4-Bromo-N-(3-methoxypropyl)-3-methylbenzenesulfonamide	64	Staphylococcus aureus
Another Sulfonamide	32	Escherichia coli

Anti-inflammatory Effects

In an experimental model of inflammation, the administration of sulfonamide derivatives resulted in a significant reduction in edema formation, suggesting anti-inflammatory properties. The exact mechanism is thought to involve the inhibition of pro-inflammatory cytokines.

Anticancer Research

While specific studies on 4-bromo-N-(3-methoxypropyl)-3-methylbenzenesulfonamide are scarce, related compounds have demonstrated cytotoxic effects on various cancer cell lines. For instance, a derivative exhibited IC50 values ranging from 10 µM to 20 µM against breast cancer cell lines.